1-(2-(2-(2,5-Dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(3-methoxyphenyl)urea

• IUPAC Name: 1-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-3-(3-methoxyphenyl)urea
• InChI: InChI=1S/C16H21N3O5/c1-23-13-4-2-3-12(11-13)18-16(22)17-7-9-24-10-8-19-14(20)5-6-15(19)21/h2-4,11H,5-10H2,1H3,(H2,17,18,22)
• InChI Key: UEQXZSQVNWWCNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)NCCOCCN2C(=O)CCC2=O
• Molecular Formula: C16H21N3O5
• Molecular Weight: 335.35 g/mol

Description

1-(2-(2-(2,5-Dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(3-methoxyphenyl)urea, also known as “Compound A,” is a synthetic compound that has gained attention in the scientific community due to its potential applications in the field of pharmacology.

Scientific Research Applications

Synthesis and Biochemical Evaluation

This compound belongs to a broader class of chemicals involved in the synthesis and biochemical evaluation for potential therapeutic applications. Research by Vidaluc et al. (1995) on a series related to this compound, specifically flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, has been synthesized and assessed for antiacetylcholinesterase activity. These compounds, including modifications for greater conformational flexibility and optimized pharmacophoric interactions, demonstrate the importance of such chemicals in therapeutic development (Vidaluc, Calmel, Bigg, Carilla, & Briley, 1995).

Chemical Modification and Application

The research by Thalluri et al. (2014) demonstrates the use of ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement for synthesizing ureas from carboxylic acids. This highlights a method for modifying chemical structures, including ureas, in a way that could be relevant to the synthesis of the compound , offering insights into flexible, efficient, and environmentally friendly chemical synthesis processes (Thalluri, Manne, Dev, & Mandal, 2014).

Potential Therapeutic Applications

The compound falls within a category of molecules investigated for their therapeutic potential. For instance, the study on the synthesis of some urea and thiourea derivatives of 3-phenyl/ethyl-2-thioxo-2,3-dihydrothiazolo[4,5-d]pyrimidine by Azam et al. (2009) evaluated their antiparkinsonian activity. This suggests the possible relevance of the compound for neurological conditions, demonstrating the broader applicability of urea derivatives in medicinal chemistry (Azam, Alkskas, & Ahmed, 2009).